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Compound of Interest

Compound Name: 2-Methyl-4-pentenal

Cat. No.: B1615568 Get Quote

An In-depth Technical Guide to 2-Methyl-4-pentenal

Introduction
2-Methyl-4-pentenal, with the CAS number 5187-71-3, is an organic compound classified as

an unsaturated aldehyde.[1][2] Its chemical structure, containing both an alkene and an

aldehyde functional group, makes it a versatile intermediate in organic synthesis. This guide

provides a comprehensive overview of its chemical and physical properties, synthesis

protocols, and applications, tailored for researchers, scientists, and professionals in drug

development.

Chemical and Physical Properties
The fundamental properties of 2-Methyl-4-pentenal are summarized below. These properties

are crucial for its handling, storage, and application in experimental settings.

Table 1: Physicochemical Properties of 2-Methyl-4-pentenal
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Property Value

CAS Number 5187-71-3[1]

Molecular Formula C6H10O[1][2]

Molecular Weight 98.14 g/mol [2][3]

Boiling Point 115.70 °C (estimated)[4]

Melting Point -78 °C (estimated)[2]

Density 0.8483 g/cm³ (estimated)[2]

Water Solubility 5208 mg/L at 25 °C (estimated)[5]

logP (o/w) 1.467 (estimated)[2][4]

Flash Point 9.90 °C (estimated)[4]

Synthesis of 2-Methyl-4-pentenal
A common laboratory-scale synthesis of 2-Methyl-4-pentenal involves the oxidation of 2-

Methyl-4-penten-1-ol. The following is a detailed experimental protocol for this conversion.

Experimental Protocol: Oxidation of 2-Methyl-4-penten-
1-ol
Objective: To synthesize 2-Methyl-4-pentenal from 2-Methyl-4-penten-1-ol via Swern

oxidation.

Materials:

2-Methyl-4-penten-1-ol

Oxalyl chloride

Dimethyl sulfoxide (DMSO)

Dichloromethane (DCM)
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Triethylamine (Et3N)

Brine solution

Magnesium sulfate (MgSO4)

Procedure:

To a solution of oxalyl chloride (1.5 eq) in DCM at -60°C, a solution of anhydrous DMSO (3.0

eq) in DCM is added under a nitrogen atmosphere and stirred for 2 minutes.[6]

A solution of 2-methylpent-4-en-1-ol (1.0 eq) in DCM is then added, and the resulting mixture

is stirred for 15 minutes at -60°C.[6]

Triethylamine (5.0 eq) is subsequently added, and the reaction mixture is stirred at ambient

temperature for 20 minutes.[6]

The reaction is quenched with the addition of DCM and water.[6]

The organic layer is separated, washed with brine, dried over MgSO4, and filtered.[6]

The filtrate is concentrated under reduced pressure to yield the crude product, which can be

further purified if necessary.[6]

Applications in Research and Development
2-Methyl-4-pentenal serves as a valuable building block in organic synthesis. Its applications

include:

Flavor and Fragrance: It is used as a flavoring agent and in the synthesis of fruity and green

aroma compositions.[5]

Pharmaceutical Synthesis: It is a key intermediate in the synthesis of complex molecules.

For instance, it has been utilized in an improved total synthesis of Epothilone B, a potent

anticancer agent.[7]

Natural Product Chemistry: It can be used to study the chemical constituents of various

natural products, such as cucumber.[2]
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Signaling Pathways and Logical Relationships
The synthesis of 2-Methyl-4-pentenal from its corresponding alcohol is a fundamental

transformation in organic chemistry. The workflow for this process is depicted below.

Synthesis of 2-Methyl-4-pentenal

2-Methyl-4-penten-1-ol

Oxidation
(Swern Oxidation)

Reagents:
Oxalyl chloride, DMSO, Et3N

2-Methyl-4-pentenal

Click to download full resolution via product page

Caption: Synthetic pathway of 2-Methyl-4-pentenal.

Safety Information
It is crucial to handle 2-Methyl-4-pentenal with appropriate safety precautions in a laboratory

setting. The Globally Harmonized System (GHS) classification provides a summary of its

potential hazards.

Table 2: GHS Hazard Information
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Pictogram(s) Hazard Statement(s)
Precautionary
Statement(s)

No GHS pictogram available

This chemical does not meet

GHS hazard criteria for the

majority of reports.[8] However,

some reports indicate it may

be a flammable liquid and

vapor, cause skin irritation, and

may cause respiratory

irritation.[8]

P210: Keep away from

heat/sparks/open flames/hot

surfaces. No smoking. P261:

Avoid breathing mist or vapors.

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water. P304+P340: IF

INHALED: Remove person to

fresh air and keep comfortable

for breathing.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Note: The absence of a pictogram and conflicting hazard statements suggest that the

toxicological properties have not been fully investigated. Standard safe laboratory practices

should be followed.

Conclusion
2-Methyl-4-pentenal is a valuable chemical intermediate with applications in various fields,

including flavor chemistry and pharmaceutical synthesis. A thorough understanding of its

properties, synthesis, and safety precautions is essential for its effective and safe utilization in

research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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